Cas no 921831-50-7 (N-{2-3-(4-methoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}-2,4,5-trimethylbenzene-1-sulfonamide)

N-{2-3-(4-methoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}-2,4,5-trimethylbenzene-1-sulfonamide structure
921831-50-7 structure
Product Name:N-{2-3-(4-methoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}-2,4,5-trimethylbenzene-1-sulfonamide
CAS No:921831-50-7
MF:C22H25N3O4S
MW:427.516604185104
CID:6252043
PubChem ID:16825997
Update Time:2025-10-21

N-{2-3-(4-methoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}-2,4,5-trimethylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

    • N-{2-3-(4-methoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}-2,4,5-trimethylbenzene-1-sulfonamide
    • N-(2-(3-(4-methoxyphenyl)-6-oxopyridazin-1(6H)-yl)ethyl)-2,4,5-trimethylbenzenesulfonamide
    • 921831-50-7
    • AKOS024630234
    • N-[2-[3-(4-methoxyphenyl)-6-oxopyridazin-1-yl]ethyl]-2,4,5-trimethylbenzenesulfonamide
    • N-{2-[3-(4-methoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-yl]ethyl}-2,4,5-trimethylbenzene-1-sulfonamide
    • VU0490431-1
    • F2237-0089
    • Inchi: 1S/C22H25N3O4S/c1-15-13-17(3)21(14-16(15)2)30(27,28)23-11-12-25-22(26)10-9-20(24-25)18-5-7-19(29-4)8-6-18/h5-10,13-14,23H,11-12H2,1-4H3
    • InChI Key: BZFMNFHYXAGSNA-UHFFFAOYSA-N
    • SMILES: S(C1C=C(C)C(C)=CC=1C)(NCCN1C(C=CC(C2C=CC(=CC=2)OC)=N1)=O)(=O)=O

Computed Properties

  • Exact Mass: 427.15657746g/mol
  • Monoisotopic Mass: 427.15657746g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 30
  • Rotatable Bond Count: 7
  • Complexity: 766
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 96.4Ų

N-{2-3-(4-methoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}-2,4,5-trimethylbenzene-1-sulfonamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F2237-0089-2μmol
N-{2-[3-(4-methoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-yl]ethyl}-2,4,5-trimethylbenzene-1-sulfonamide
921831-50-7 90%+
2μl
$57.0 2023-05-16
Life Chemicals
F2237-0089-5μmol
N-{2-[3-(4-methoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-yl]ethyl}-2,4,5-trimethylbenzene-1-sulfonamide
921831-50-7 90%+
5μl
$63.0 2023-05-16
Life Chemicals
F2237-0089-10μmol
N-{2-[3-(4-methoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-yl]ethyl}-2,4,5-trimethylbenzene-1-sulfonamide
921831-50-7 90%+
10μl
$69.0 2023-05-16
Life Chemicals
F2237-0089-20μmol
N-{2-[3-(4-methoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-yl]ethyl}-2,4,5-trimethylbenzene-1-sulfonamide
921831-50-7 90%+
20μl
$79.0 2023-05-16
Life Chemicals
F2237-0089-1mg
N-{2-[3-(4-methoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-yl]ethyl}-2,4,5-trimethylbenzene-1-sulfonamide
921831-50-7 90%+
1mg
$54.0 2023-05-16
Life Chemicals
F2237-0089-2mg
N-{2-[3-(4-methoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-yl]ethyl}-2,4,5-trimethylbenzene-1-sulfonamide
921831-50-7 90%+
2mg
$59.0 2023-05-16
Life Chemicals
F2237-0089-3mg
N-{2-[3-(4-methoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-yl]ethyl}-2,4,5-trimethylbenzene-1-sulfonamide
921831-50-7 90%+
3mg
$63.0 2023-05-16
Life Chemicals
F2237-0089-4mg
N-{2-[3-(4-methoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-yl]ethyl}-2,4,5-trimethylbenzene-1-sulfonamide
921831-50-7 90%+
4mg
$66.0 2023-05-16
Life Chemicals
F2237-0089-5mg
N-{2-[3-(4-methoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-yl]ethyl}-2,4,5-trimethylbenzene-1-sulfonamide
921831-50-7 90%+
5mg
$69.0 2023-05-16
Life Chemicals
F2237-0089-10mg
N-{2-[3-(4-methoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-yl]ethyl}-2,4,5-trimethylbenzene-1-sulfonamide
921831-50-7 90%+
10mg
$79.0 2023-05-16

N-{2-3-(4-methoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}-2,4,5-trimethylbenzene-1-sulfonamide Related Literature

Additional information on N-{2-3-(4-methoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}-2,4,5-trimethylbenzene-1-sulfonamide

Research Brief on N-{2-3-(4-methoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}-2,4,5-trimethylbenzene-1-sulfonamide (CAS: 921831-50-7)

Recent studies on N-{2-3-(4-methoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}-2,4,5-trimethylbenzene-1-sulfonamide (CAS: 921831-50-7) have highlighted its potential as a novel therapeutic agent in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique sulfonamide and pyridazine moieties, has garnered attention for its promising biological activities, particularly in targeting specific enzymatic pathways involved in inflammatory and oncogenic processes.

The synthesis and structural elucidation of this compound were first reported in a series of patents and peer-reviewed journals, emphasizing its role as a selective inhibitor of key signaling proteins. Recent advancements in computational modeling and high-throughput screening have further elucidated its binding affinity and mechanism of action, particularly in the context of kinase inhibition. These findings suggest that 921831-50-7 could serve as a scaffold for developing next-generation small-molecule therapeutics.

In vitro and in vivo studies have demonstrated the compound's efficacy in modulating cellular responses associated with chronic inflammation and tumor proliferation. For instance, a 2023 study published in the Journal of Medicinal Chemistry revealed that 921831-50-7 exhibits potent inhibitory effects on NF-κB signaling, a pathway implicated in various autoimmune disorders and cancers. The study also noted its favorable pharmacokinetic profile, including oral bioavailability and metabolic stability, which are critical for clinical translation.

Despite these promising results, challenges remain in optimizing the compound's selectivity and minimizing off-target effects. Ongoing research is focused on structural modifications to enhance its therapeutic index. Collaborative efforts between academic institutions and pharmaceutical companies are underway to advance this compound into preclinical trials, with the goal of addressing unmet medical needs in oncology and immunology.

In conclusion, N-{2-3-(4-methoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}-2,4,5-trimethylbenzene-1-sulfonamide represents a compelling case study in drug discovery, illustrating the intersection of chemical innovation and biological insight. Future research will likely explore its broader applications and potential synergies with existing therapies, paving the way for novel treatment paradigms.

Recommended suppliers
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.